Cas no 109919-26-8 (2-Bromo-6-Chloro-4-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline
• CAS No: 109919-26-8
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• MDL: MFCD00042180
• CID: 62791
• PubChem ID: 24878621
• Update Time: 2025-05-19

2-Bromo-6-Chloro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline
• 2-Bromo-6-chloro-4-trifluoromethylaniline
• 4-Amino-3-bromo-5-chlorobenzotrifluoride
• BUTTPARK 44\03-53
• 2-BROMO-6-CHLORO-4-(TRIFLUOROMETHYL)PHENYLAMINE
• 2-BROMO-6-CHLORO-4-(
• 4-Amino-3-bromo-5-chlorobenzotrifluoride98%
• 4-Amino-3-bromo-5-chlorobenzotrifluoride 98%
• DTXSID30353192
• AC-1575
• 109919-26-8
• 3Y-0805
• Benzenamine, 2-bromo-6-chloro-4-(trifluoromethyl)-
• CS-0193280
• 2-bromo-6-chloro-4-trifluoromethyl aniline
• A19727
• 2-BROMO-6-CHLORO-4-(TRIFLUOROMETHYL) ANILINE
• FT-0617485
• J-002348
• SCHEMBL7713740
• 2-Bromo-6-chloro-4-(trifluoromethyl)benzenamine
• MFCD00042180
• AKOS005090736
• AM61731
• DB-020683

• MDL： MFCD00042180
• Inchi： 1S/C7H4BrClF3N/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2H,13H2
• InChI Key： OVJCOPVKCCJSFE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)(F)F)=C1)Cl)N

Computed Properties

• Exact Mass: 272.91700
• Monoisotopic Mass: 272.916774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless or yellow solid
• Density: 1.7463 (estimate)
• Melting Point: 27-30 °C (lit.)
• Boiling Point: 72 °C (0.2 mmHg)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.536
• PSA: 26.02000
• LogP: 4.28470
• Solubility: Insoluble in water

2-Bromo-6-Chloro-4-(trifluoromethyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline

Introduction to 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline (CAS No. 109919-26-8)

2-Bromo-6-Chloro-4-(trifluoromethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 109919-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure substituted with bromine, chlorine, and trifluoromethyl groups. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline imparts distinct reactivity patterns that are exploited in synthetic chemistry. The presence of bromine and chlorine atoms at the 2nd and 6th positions, respectively, facilitates nucleophilic aromatic substitution reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These attributes make it a versatile building block for designing novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for complex diseases. 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity. For instance, modifications at the bromine and chlorine positions have been shown to fine-tune interactions with specific amino acid residues in protein targets, leading to more effective pharmacological outcomes.

The trifluoromethyl group in 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This group increases metabolic resistance, prolonging the half-life of active molecules and improving their bioavailability. Furthermore, the electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

Advances in computational chemistry have also highlighted the potential of 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline as a scaffold for virtual screening campaigns. Molecular docking studies have identified its suitability for interacting with enzyme active sites, providing insights into structure-activity relationships. This approach has accelerated the identification of lead compounds that can be further optimized through iterative synthesis and testing.

The agrochemical sector has equally benefited from the applications of 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline. Derivatives of this compound have been explored as intermediates in the synthesis of herbicides and fungicides. The halogenated aromatic core contributes to their efficacy by improving binding to biological targets in pests and weeds. Additionally, the stability imparted by the trifluoromethyl group ensures prolonged activity in field conditions, enhancing crop protection strategies.

In conclusion, 2-Bromo-6-Chloro-4-(trifluoromethyl)aniline (CAS No. 109919-26-8) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, driven by ongoing research into novel therapeutic agents and sustainable agricultural solutions. As methodologies for molecular design continue to evolve, this compound will undoubtedly remain a critical component in advancing chemical innovation.